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The targeted degradation of proteins represents a paradigm shift in drug discovery, moving

beyond simple inhibition to the complete removal of disease-causing proteins. At the forefront

of this strategy are molecular glues, small molecules that induce proximity between an E3

ubiquitin ligase and a target protein, leading to the target's ubiquitination and subsequent

degradation by the proteasome. This guide provides an in-depth technical overview of

molecular glues, focusing on their mechanism, key examples, and the experimental

methodologies crucial for their discovery and characterization.

The Mechanism of Action of Molecular Glues
Molecular glues function by creating or stabilizing the interaction between an E3 ubiquitin

ligase and a neosubstrate (the target protein) that would otherwise not interact. This induced

proximity leads to the transfer of ubiquitin from the E3 ligase to the target protein, marking it for

degradation by the 26S proteasome. The most well-characterized E3 ligase hijacked by

molecular glues is the Cereblon (CRBN) E3 ligase complex, a part of the Cullin-RING E3

ubiquitin ligase family.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375599#molecular-glues-for-targeted-protein-
degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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